Cas no 62316-87-4 (1-Hexanamine, N-methyl-, 4-methylbenzenesulfonate)

• Product Name: 1-Hexanamine, N-methyl-, 4-methylbenzenesulfonate
• CAS No: 62316-87-4
• MF: C₁₄H₂₅NO₃S
• MW: 287.418203115463
• CID: 449488
• PubChem ID: 71387581
• Update Time: 2025-04-19

1-Hexanamine, N-methyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, N-methyl-, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,N-methylhexan-1-amine
• DTXSID40809695
• 4-Methylbenzene-1-sulfonic acid--N-methylhexan-1-amine (1/1)
• 62316-87-4

• Inchi： 1S/C7H17N.C7H8O3S/c1-3-4-5-6-7-8-2;1-6-2-4-7(5-3-6)11(8,9)10/h8H,3-7H2,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： IGIUJFJCZOVYIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N(C)CCCCCC

Computed Properties

• Exact Mass: 287.15565
• Monoisotopic Mass: 287.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4